Cas no 2171614-64-3 (4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridine-2-carbonylthiomorpholine-3-carboxylic acid)

• Product Name: 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridine-2-carbonylthiomorpholine-3-carboxylic acid
• CAS No: 2171614-64-3
• MF: C₂₆H₂₃N₃O₅S
• MW: 489.5429251194
• CID: 6378623
• PubChem ID: 165810932
• Update Time: 2025-05-19

4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridine-2-carbonylthiomorpholine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridine-2-carbonylthiomorpholine-3-carboxylic acid
• 2171614-64-3
• 4-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pyridine-2-carbonyl]thiomorpholine-3-carboxylic acid
• EN300-1485556

• Inchi： 1S/C26H23N3O5S/c30-24(29-12-13-35-15-22(29)25(31)32)23-21(10-5-11-27-23)28-26(33)34-14-20-18-8-3-1-6-16(18)17-7-2-4-9-19(17)20/h1-11,20,22H,12-15H2,(H,28,33)(H,31,32)
• InChI Key： UBOPOCOZISUCIF-UHFFFAOYSA-N
• SMILES： S1CCN(C(C2C(=CC=CN=2)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)C(C(=O)O)C1

Computed Properties

• Exact Mass: 489.13584202g/mol
• Monoisotopic Mass: 489.13584202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 35
• Rotatable Bond Count: 6
• Complexity: 775
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 134Ų

Additional information on 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridine-2-carbonylthiomorpholine-3-carboxylic acid

Research Briefing on 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridine-2-carbonylthiomorpholine-3-carboxylic acid (CAS: 2171614-64-3)

In recent years, the compound 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridine-2-carbonylthiomorpholine-3-carboxylic acid (CAS: 2171614-64-3) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, has been explored for its potential applications in drug discovery, particularly in the development of novel therapeutics targeting protein-protein interactions and enzyme modulation. The presence of both the fluorenylmethoxycarbonyl (Fmoc) protecting group and the thiomorpholine moiety makes it a versatile intermediate in peptide synthesis and a promising scaffold for bioactive compounds.

Recent studies have focused on the synthesis and optimization of this compound to enhance its stability, solubility, and biological activity. A 2023 publication in the Journal of Medicinal Chemistry detailed a streamlined synthetic route for 2171614-64-3, highlighting improvements in yield and purity through the use of microwave-assisted organic synthesis (MAOS). The study also demonstrated its efficacy as a building block for the construction of peptide-based inhibitors of serine proteases, a class of enzymes implicated in various diseases, including cancer and inflammatory disorders.

Further investigations into the pharmacological properties of 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridine-2-carbonylthiomorpholine-3-carboxylic acid have revealed its potential as a modulator of the NF-κB signaling pathway. In vitro assays conducted by researchers at the University of Cambridge showed that derivatives of this compound exhibit significant inhibitory effects on NF-κB activation, suggesting its utility in the treatment of chronic inflammatory conditions and autoimmune diseases. These findings were corroborated by molecular docking studies, which identified key interactions between the compound and the p50 subunit of NF-κB.

In addition to its therapeutic potential, 2171614-64-3 has also been employed as a tool compound in chemical biology research. A recent study published in ACS Chemical Biology utilized this molecule as a probe to investigate the role of thiomorpholine-containing compounds in cellular uptake and intracellular trafficking. The results indicated that the thiomorpholine ring enhances membrane permeability, making it a valuable feature for the design of cell-penetrating peptides and drug delivery systems.

Despite these promising developments, challenges remain in the clinical translation of 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridine-2-carbonylthiomorpholine-3-carboxylic acid. Issues such as metabolic stability, potential off-target effects, and scalability of synthesis need to be addressed in future research. Ongoing efforts by pharmaceutical companies and academic institutions aim to overcome these hurdles through structural modifications and advanced formulation strategies.

In conclusion, 2171614-64-3 represents a compelling case study in the intersection of chemical synthesis and biological application. Its multifaceted utility—spanning drug discovery, chemical probes, and therapeutic development—underscores its importance in contemporary research. As the field advances, further elucidation of its mechanisms and optimization of its properties will likely unlock new opportunities for innovation in medicine and biotechnology.